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Cat. No.: B3043212

Get Quote

Part 1: Core Directive & Chemical Identity
Executive Summary
4-(Dichloromethylene)morpholin-4-ium (CAS: 790600-30-5), often regarded as the

morpholine analogue of Viehe’s Salt, is a highly electrophilic iminium species used primarily as

a chlorinating agent and a building block in heterocyclic synthesis.[1][2][3] Structurally, it

consists of a morpholine ring nitrogen double-bonded to a dichloromethylene moiety (

), bearing a formal positive charge. This species acts as a "phosgene iminium" equivalent,
offering distinct advantages in handling and reactivity over gaseous phosgene or liquid
diphosgene.

This guide details the molecular architecture, synthesis, and application of this reagent in drug

discovery, specifically focusing on its utility in glycosylation and the formation of sulfur-nitrogen

heterocycles.
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Chemical Identity Table
Property Detail

IUPAC Name 4-(Dichloromethylene)morpholin-4-ium

Common Name
Morpholine Viehe’s Salt; Dichloromethylene

morpholinium

CAS Number 790600-30-5

Molecular Formula (Cation)

Molecular Weight 169.03 g/mol (Cation only)

Electronic Class Vilsmeier-Haack / Phosgeniminium Reagent

Standard Counterion
Chloride (

)

Part 2: Structural Analysis & Molecular Geometry
Electronic Architecture
The core reactivity of 4-(dichloromethylene)morpholin-4-ium stems from its iminium

character. The nitrogen atom is

hybridized, forming a double bond with the exocyclic carbon. This carbon is bonded to two
chlorine atoms, creating a highly electron-deficient center.

Resonance Stabilization: The positive charge is delocalized between the nitrogen atom and

the dichloromethylene carbon. However, the strong inductive effect of the two chlorine atoms

and the oxygen in the morpholine ring maintains a high degree of electrophilicity at the

carbon.

Steric Environment: The morpholine ring adopts a chair-like conformation, but the

environment around the nitrogen is planar due to the

double bond. This planarity facilitates the attack of nucleophiles on the
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carbon.

Reactivity Profile
This molecule is a biselectrophile.

First Electrophilic Event: Nucleophilic attack displaces one chloride, forming a chloro-iminium

intermediate.

Second Electrophilic Event: A second nucleophilic attack (or intramolecular cyclization)

displaces the second chloride or the morpholine moiety, depending on the stability of the

intermediate.

Part 3: Synthesis & Preparation Protocols[4][5]
Synthesis Logic
The synthesis of 4-(dichloromethylene)morpholin-4-ium follows the established protocols for

phosgeniminium salts (Viehe’s salts). The most robust route involves the chlorination of methyl

morpholine-4-carbodithioate or morpholine-4-thiocarboxamide. This method avoids the use of

phosgene gas and utilizes stoichiometric chlorine or sulfuryl chloride.

Experimental Protocol: Chlorination Route
Note: This protocol is adapted from standard Viehe’s salt preparations.

Reagents:

Methyl morpholine-4-carbodithioate (Precursor)

Chlorine gas (

) or Sulfuryl Chloride (

)

Dichloromethane (DCM) or Chloroform (anhydrous)

Step-by-Step Methodology:
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Preparation of Precursor: Dissolve methyl morpholine-4-carbodithioate (10 mmol) in

anhydrous DCM (50 mL) under an inert atmosphere (

or Ar).

Chlorination: Cool the solution to 0°C. Slowly bubble dry chlorine gas through the solution or

add sulfuryl chloride (2.2 equiv) dropwise.

Mechanism:[4][5][6][7][8] The sulfur atom is chlorinated, creating a leaving group that is

displaced by the nitrogen lone pair, expelling

or

species and forming the dichloromethylene moiety.

Precipitation: The product, 4-(dichloromethylene)morpholin-4-ium chloride, typically

precipitates as a hygroscopic white to pale yellow solid.

Isolation: Filter the solid under an inert atmosphere (glovebox or Schlenk line). Wash with

cold, dry ether to remove sulfur byproducts.

Storage: Store in a desiccator at -20°C. The salt is extremely moisture-sensitive, hydrolyzing

to morpholine-4-carbonyl chloride and HCl.

Visualization of Synthesis Pathway

Methyl morpholine-4-carbodithioate
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Figure 1: Synthetic pathway converting the dithiocarbamate precursor to the target iminium salt

via chlorination-elimination.
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Alpha-Selective Glycosylation
One of the most valuable applications of 4-(dichloromethylene)morpholin-4-ium is in

carbohydrate chemistry. It serves as a mild yet potent reagent to convert hemiacetals into

glycosyl chlorides with high

-selectivity.

Mechanism: The hemiacetal oxygen attacks the iminium carbon. The resulting intermediate

collapses, expelling the morpholine amide and generating the glycosyl chloride.

Advantage: Unlike thionyl chloride or Vilsmeier reagent (

), the morpholine derivative often operates under milder conditions, preserving acid-sensitive
protecting groups.

Synthesis of 1,3-Oxathiolium Salts
The reagent reacts with

-hydroxy or

-mercapto ketones/phenols to form positively charged heterocycles.

Protocol Insight: Reaction with 2-sulfanylphenol yields 2-morpholino-1,3-benzoxathiol-1-ium,

a scaffold found in various bioactive compounds. The morpholine ring acts as a stabilizing

group for the cation.

Visualization of Glycosylation Mechanism
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Figure 2: Mechanism of converting sugar hemiacetals to glycosyl chlorides using the

morpholine Viehe's salt analogue.

Part 5: Safety & Handling (Self-Validating Protocol)
Trustworthiness Check: This compound is a potent electrophile and hydrolyzes rapidly. Any

protocol utilizing it must account for moisture exclusion to ensure reproducibility.

Moisture Control: All glassware must be flame-dried. Solvents (DCM, THF) must be distilled

over

or passed through activated alumina columns.

Corrosivity: The hydrolysis product is HCl. Vent reaction vessels through a base trap (NaOH

solution).

Toxicology: Treat as a potential alkylating agent. Use double-gloving and work strictly inside

a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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